Cas no 1005695-94-2 (3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one
• CAS No: 1005695-94-2
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• MDL: MFCD04046678
• CID: 5156117
• PubChem ID: 6388755
• Update Time: 2025-10-23

3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 3-cyclopropyl-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-2-thioxo-
• (5Z)-3-cyclopropyl-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-2-thioxoimidazolidin-4-one
• 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one

• MDL： MFCD04046678
• Inchi： 1S/C12H14N4OS/c1-7-8(6-15(2)14-7)5-10-11(17)16(9-3-4-9)12(18)13-10/h5-6,9H,3-4H2,1-2H3,(H,13,18)
• InChI Key： IWRSIGMIKVLPQD-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2=CN(C)N=C2C)C(=O)N1C1CC1

Additional information on 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one

Comprehensive Analysis of 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one (CAS No. 1005695-94-2)

The compound 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one (CAS No. 1005695-94-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group, a 1,3-dimethyl-1H-pyrazole moiety, and a thioimidazolidinone core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics and agrochemicals has surged, driven by the need for more efficient and sustainable solutions. The 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one fits into this trend due to its potential bioactivity. Its imidazolidinone core is known for its role in drug discovery, often associated with anti-inflammatory and antimicrobial properties. This has led to increased searches for "imidazolidinone derivatives" and "pyrazole-based compounds" in scientific databases.

The synthesis of CAS No. 1005695-94-2 involves multi-step organic reactions, including cyclization and functional group transformations. Its methylidene and sulfanylidene groups contribute to its reactivity, making it a versatile intermediate for further chemical modifications. Researchers exploring "heterocyclic compound synthesis" or "structure-activity relationships" often encounter this compound due to its complex yet intriguing architecture.

From an industrial perspective, 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one is also being investigated for its potential in crop protection. The pyrazole and imidazolidinone motifs are common in agrochemicals, known for their efficacy against pests and fungi. This aligns with the growing interest in "green chemistry" and "sustainable agrochemicals," as the industry seeks eco-friendly alternatives to traditional pesticides.

In the realm of medicinal chemistry, this compound's thioimidazolidinone scaffold is particularly noteworthy. Thio-containing heterocycles are often associated with enhanced bioavailability and target specificity. Searches for "thioimidazolidinone applications" and "kinase inhibitors 2024" reflect the scientific community's focus on this molecule's therapeutic potential. Its cyclopropyl group further enhances its metabolic stability, a critical factor in drug design.

Another area of interest is the compound's potential role in cancer research. The combination of pyrazole and imidazolidinone functionalities has been linked to apoptosis induction and cell cycle arrest in preclinical studies. This has led to queries like "anticancer heterocycles" and "pyrazole derivatives in oncology" gaining traction in academic and industrial research circles.

Despite its promise, the commercial availability of CAS No. 1005695-94-2 remains limited, primarily supplied by specialized chemical manufacturers for research purposes. Its high purity and precise characterization are essential for reproducible results, driving searches for "reliable CAS 1005695-94-2 suppliers" and "analytical methods for imidazolidinones." Advanced techniques like NMR and HPLC-MS are commonly employed to verify its structure and purity.

In conclusion, 3-cyclopropyl-5-(1,3-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylideneimidazolidin-4-one represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and organic synthesis. Its multifaceted applications and structural complexity make it a subject of ongoing research, with potential breakthroughs in drug discovery and sustainable agriculture. As scientific inquiries into "heterocyclic bioactive compounds" continue to rise, this compound is poised to remain a key player in the field.